Cas no 3326-34-9 (5-Aminofluorescein)

• Product Name: 5-Aminofluorescein
• CAS No: 3326-34-9
• MF: C₂₀H₁₃NO₅
• MW: 347.33
• MDL: MFCD00005052
• CID: 44039
• PubChem ID: 24852015
• Update Time: 2025-06-09

5-Aminofluorescein Chemical and Physical Properties

Names and Identifiers

• 5-Aminofluorescein
• 5-Amino-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid
• 5-Aminofluorescein (isomer I)
• 4-Aminofluorescein
• 5-AF
• Fluoresceinamine, Isomer 1
• Fluoresceinamine, isomer I
• 5-amino-2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid
• 5-amino-6'-hydroxy-3H-spiro[2-benzofuran-1,9'-xanthene]-3,3'(9a'H)-dione
• Fluoresceinamine isomer I, pure
• 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one (isomer I)
• Fluoresceinamine (isomer I)
• J-100014
• CHEBI:91078
• Fluorescein amine isomer 1
• NS00005990
• 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• Fluoresceinamine isomer 1
• AKOS015903353
• A0306
• for fluorescence,>94%(HPLC)
• DA-60420
• F-2945
• fluorescein-5-amine
• 5-amino-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• 6-amino-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• Fluoresceinamine Isomer I
• 5-amino-3',6'-dihydroxy-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• CS-3856
• InChI=1/C20H13NO5/c21-10-1-4-14-13(7-10)19(24)26-20(14)15-5-2-11(22)8-17(15)25-18-9-12(23)3-6-16(18)20/h1-9,22-23H,21H2
• DTXSID0062979
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 5-amino-3',6'-dihydroxy-
• GS-3082
• CHEMBL5284644
• Q27163049
• 5-AFM
• H10388
• MFCD00005052
• A875348
• EINECS 222-043-6
• 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one
• 5-amino-fluorescein
• GZAJOEGTZDUSKS-UHFFFAOYSA-
• Fluorescein amine isomer I
• 5-AMINO-3',6'-DIHYDROXY-3H-SPIRO[2-BENZOFURAN-1,9'-XANTHENE]-3-ONE
• 6-amino-3',6'-dihydroxy-spiro[isobenzofuran-3,9'-xanthene]-1-one
• PD063767
• 6-amino-3\\',6\\'-dihydroxyspiro[2-benzofuran-3,9\\'-xanthene]-1-one
• Fluorescein, 5-amino-
• SY029055
• Fluoresceinamine
• 3326-34-9
• Fluoresceinamine-I
• EX-A1779
• J-650336
• F04-0033
• HY-D0022
• 5(6)-AFM
• EN300-7400097
• N-(fluorescein-5-yl)amine
• 1-Aminofluorescein
• BDBM50417140
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 5-amino-3',6'-dihydroxy-
• SCHEMBL220211
• YY8M286SWU
• MFCD00133331
• BCP20888

• MDL： MFCD00005052
• Inchi： 1S/C20H13NO5/c21-10-1-4-14-13(7-10)19(24)26-20(14)15-5-2-11(22)8-17(15)25-18-9-12(23)3-6-16(18)20/h1-9,22-23H,21H2
• InChI Key： GZAJOEGTZDUSKS-UHFFFAOYSA-N
• SMILES： O=C1OC2(C3=C(OC4=C2C=CC(O)=C4)C=C(O)C=C3)C5=C1C=C(N)C=C5

Computed Properties

• Exact Mass: 347.07939
• Monoisotopic Mass: 347.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3724 (rough estimate)
• Melting Point: 223 ºC
• Boiling Point: 695.3 ℃ at 760 mmHg
• Refractive Index: 1.5180 (estimate)
• Water Partition Coefficient: Soluble in water (partly), methanol (10 mg/ml), and acetone.
• Stability/Shelf Life: Light and Moisture Sensitive
• PSA: 109.85
• Sensitiveness: Easy to absorb moisture and sensitive to heat
• Solubility: Uncertain

5-Aminofluorescein Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R22;R36/37/38
• Safety Term：S26

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments